2-Ethylisonicotinamide
Cat. No. B143562
CAS RN:
3376-95-2
M. Wt: 150.18 g/mol
InChI Key: LWTBJUQFUISATQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Ethylisonicotinamide is a derivative of isonicotinic acid . It is used as an antitubercular agent .
Synthesis Analysis
The synthesis of isonicotinamide derivatives, including 2-Ethylisonicotinamide, has been reported in a study . The study describes a one-pot three-component cycloaddition reaction carried out in the presence of Montmorillonite K-10 (green) catalyst under ultrasonic irradiation .Molecular Structure Analysis
The molecular formula of 2-Ethylisonicotinamide is C8H10N2O . The molecular weight is 150.1778 .Chemical Reactions Analysis
The oxidation of 2-Ethylisonicotinamide (also known as ethionamide) by peracetic acid (PAA) has been studied . The reaction is biphasic with an initial rapid first phase and a second slower phase .Scientific Research Applications
- Field : Organic Chemistry .
- Application : 2-Bromo-isonicotinamide, a derivative of isonicotinamide, is used in the synthesis of halogenated heterocycles .
- Method : The specific methods of synthesis or experimental procedures are not detailed in the source .
- Results : The outcomes of using 2-Bromo-isonicotinamide in the synthesis of halogenated heterocycles are not specified in the source .
- Field : Organic Chemistry .
- Application : 2-Bromo-N-ethylisonicotinamide, another derivative of isonicotinamide, is used in organic synthesis .
- Method : The specific methods of synthesis or experimental procedures are not detailed in the source .
- Results : The outcomes of using 2-Bromo-N-ethylisonicotinamide in organic synthesis are not specified in the source .
Halogenated Heterocycles
Organic Synthesis
Safety And Hazards
properties
IUPAC Name |
2-ethylpyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-2-7-5-6(8(9)11)3-4-10-7/h3-5H,2H2,1H3,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWTBJUQFUISATQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CC(=C1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30955352 |
Source
|
| Record name | 2-Ethyl-4-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30955352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylisonicotinamide | |
CAS RN |
3376-95-2 |
Source
|
| Record name | 2-Ethyl-4-pyridinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3376-95-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Ethylisonicotinamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003376952 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Ethyl-4-pyridinecarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30955352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethylisonicotinamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.156 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-ETHYLISONICOTINAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VCQ3ES5FND | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
33
Citations
… (MU) and (c) mixture of 2-ethylisonicotinicacid and 2-ethylisonicotinamide (1: 3 in EtOH). … is 2ethylisonicotinamide … is 2-ethylisonicotinamide …
Number of citations: 4
www.jstage.jst.go.jp
… These consisted of six fluorescent and four nonfluorescent metabolites, three of the latter being identified as 2-ethylisonicotinamide, 2-ethylisonicotinic acid and inorganic sulphate. A …
Number of citations: 42
academic.oup.com
… S-oxide to desulfurization of ETA to give 2-ethylisonicotinamide. In contrast to the stability of most … Oxidation of the S-oxide further to give 2-ethylisonicotinamide gave zero order kinetics. …
Number of citations: 11
pubs.acs.org
… sulfoxide, after which it was oxidized further to the final product, 2-ethylisonicotinamide. … 13, both ethionamide sulfoxide and 2-ethylisonicotinamide were observed after the reaction went …
Number of citations: 3
pdxscholar.library.pdx.edu
1 2 3 4 5 little is known about their mode of action on a molecular level.* 1 The study of resistant strains has shown that a single missense mutation in the inhA gene of Mycobacterium …
Number of citations: 305
pubs.acs.org
… Ethionamide (Zethylisonicotinic acid thioamide) and its sulphoxide are excreted by man as 2ethylisonicotinamide and 2-ethylisonicotinic acid (Bieder & Mazeau, 1964 ; Bieder, Brunel & …
Number of citations: 4
academic.oup.com
… Ethionamide (ETH, 2-ethylisonicotinamide), a derivative of isonicotinic acid, has been used as an anti-TB agent since 1956. The drug has the same mechanism of action as INH. As …
Number of citations: 46
clintransmed.springeropen.com
Ethionamide is used as multidrug-resistant forTuberculosis Bacillus (TB). In the synthetic process of Ethionamide drug we found a new impurity in the final drug. In this article we …
Number of citations: 0
papers.ssrn.com
… Ethionamide (ETH, 2-ethylisonicotinamide) is a derivative of isonicotinic acid and has been used as an antituberculosis agent since 1956. The MICs of ETH for M. tuberculosis are 0.5–2 …
Number of citations: 73
books.google.com
… Metabolism: Ethionamide is extensively metabolized, to ethionamide sulfoxide, 2ethylisonicotinic acid and 2-ethylisonicotinamide. The sulfoxide is the main active metabolite. The …
Number of citations: 1
scholar.sun.ac.za
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